2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(2,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-14-7-8-19(15(2)11-14)26-22(28)21-18(9-10-30-21)25-23(26)31-13-20(27)24-16-5-4-6-17(12-16)29-3/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: LJNJHBUHTFKJIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC=C4)OC)C
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol
• CAS No.: 1260987-11-8

Description

2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Chemical synthesis and modification of compounds with similar structural motifs have been a subject of study, demonstrating the versatility of these compounds in organic synthesis. For instance, the singlet oxygenation of 4-tert-butyl-3,3-dimethyl-5-(3-oxyphenyl)-2,3-dihydrothiophenes led to the formation of sulfanyl-substituted bicyclic dioxetanes, showcasing the thermal stability and potential for chemiluminescence applications of such compounds (Watanabe et al., 2010).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of compounds containing pyrimidinone, oxazinone, and thiophene rings, highlighting their potential as antimicrobial agents. For example, a series of pyridines, pyrimidinones, oxazinones, and their derivatives demonstrated good antibacterial and antifungal activities, comparable to reference drugs such as streptomycin and fusidic acid (Hossan et al., 2012).

Anti-inflammatory and Analgesic Properties

The synthesis of novel compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents indicates the potential medical applications of structurally complex compounds. These compounds showed significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory effects, comparing favorably with sodium diclofenac, a standard drug (Abu‐Hashem et al., 2020).

Enzyme Inhibition

Research on dual inhibitors of thymidylate synthase and dihydrofolate reductase showcases the potential therapeutic applications of compounds with pyrimidine scaffolds. The study found that certain analogues demonstrated potent inhibitory activities, indicating their significance in drug discovery and development (Gangjee et al., 2008).